2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-2-azaspiro[4.4]nonane-4-carboxylic acid

• IUPAC Name: 2-(9H-fluoren-9-ylmethoxycarbonyl)-2-azaspiro[4.4]nonane-4-carboxylic acid
• InChI: InChI=1S/C24H25NO4/c26-22(27)21-13-25(15-24(21)11-5-6-12-24)23(28)29-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20-21H,5-6,11-15H2,(H,26,27)
• InChI Key: UQCIWGDENMGQEW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CN(CC2C(=O)O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C24H25NO4
• Molecular Weight: 391.5 g/mol
• CAS No.: 2171973-33-2

Description

2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-2-azaspiro[4.4]nonane-4-carboxylic acid is a useful research compound. Its molecular formula is C24H25NO4 and its molecular weight is 391.467. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Activity

2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-2-azaspiro[4.4]nonane-4-carboxylic acid derivatives have been studied for their anticonvulsant properties. Research demonstrates that certain derivatives, particularly those with fluoro or trifluoromethyl substituents, show increased anticonvulsant activity in comparison to their chloro, methoxy, or methyl analogues. This indicates a potential application in treating seizure disorders (Obniska et al., 2006).

Antibacterial Activity

Derivatives of this compound have been explored for their potential antibacterial properties. One such derivative showed promising in vitro antibacterial activity against various respiratory pathogens, including gram-positive and gram-negative bacteria, as well as multidrug-resistant strains. This suggests potential use in the treatment of respiratory tract infections (Odagiri et al., 2013).

Liquid Scintillation Solutes

Some derivatives of this compound have been evaluated as primary liquid scintillation solutes, displaying excellent scintillation characteristics. This suggests a potential application in liquid scintillation counting, a technique used in radiometric assays (Barnett et al., 1960).

Synthesis of Fmoc-amino Acids

The compound has been used in the synthesis of Fmoc-amino acids, which are essential in peptide synthesis. A derivative of this compound, Fmoc-OASUD, was specifically designed to produce Fmoc-amino acids with high yield and purity, avoiding impurities that are common with other reagents (Rao et al., 2016).

Synthesis of Novel Compounds

Research has also focused on synthesizing novel compounds using this chemical as a starting point. These include various derivatives with potential applications in medicinal chemistry and drug development (Fedoseev et al., 2016).

Biochemistry and Drug Design

Derivatives of this compound are added to the family of sterically constrained amino acids, which are used in biochemistry and drug design. This demonstrates the compound's versatility and importance in the development of new biochemical tools and therapeutic agents (Radchenko et al., 2010).